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Compound of Interest

Methyl 3-oxothiomorpholine-2-
Compound Name:

carboxylate
CAS No.: 1795304-62-9
Cat. No.: B1373206

Get Quote

\ J

Chemical Identification & Hazard Profile

Before disposal, verify the material against the following chemical class profile. This compound
is a sulfur-containing heterocyclic ester.
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Parameter

Technical Detail

Chemical Name

Methyl 3-oxothiomorpholine-2-carboxylate

Chemical Class

Thiomorpholine derivative / Beta-keto ester /

Lactam

Physical State

Solid (Crystalline powder)

Likely CAS Proxy

Note: Specific CAS may vary by synthesis
batch.[1] Closest structural analog for safety
data is Methyl 5-oxothiomorpholine-3-
carboxylate (CAS 14226-95-0).

Primary Hazards

Irritant (Skin/Eye/Respiratory).[2][3] Emits toxic
fumes (SOx, NOx) upon combustion. Potential

sensitizer.[4]

Waste Code (RCRA)

Not P-listed or U-listed. Classify as Non-

Halogenated Organic Waste (Sulfur-Bearing).

Core Directive: Disposal Workflow

Do not dispose of this compound down the drain. The presence of sulfur and the heterocyclic

nitrogen requires thermal destruction with flue gas scrubbing.

Step-by-Step Disposal Protocol

e Segregation:

o Isolate from oxidizers (e.g., permanganates, nitrates) to prevent exothermic reactions.

o Do not mix with halogenated solvents (DCM, Chloroform) unless your facility explicitly

combines these streams (halogenated waste incineration is more expensive).

o Best Practice: Segregate into a container marked "Solid Organic Waste - Sulfur

Containing".

e Container Selection:
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o Solids: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a double-lined fiber
drum.

o Solutions: If dissolved in solvent (e.g., DMSO, Methanol), use a chemically resistant glass
or HDPE bottle with a vented cap if over-pressurization is a risk (unlikely for this stable
ester).

e Labeling (Critical):

[¢]

Label must read: "HAZARDOUS WASTE".

[e]

List contents: "Methyl 3-oxothiomorpholine-2-carboxylate".

[e]

Hazard Checkboxes: [x] Toxic [x] Irritant.

o

Note: Explicitly write "Contains Sulfur" on the tag. This alerts the disposal facility to use an
incinerator equipped with a scrubber to neutralize Sulfur Dioxide (SO2) emissions.

» Final Disposal Method:

o High-Temperature Incineration: The only approved method for complete destruction of the
thiomorpholine ring.

o Facility Requirement: Must be sent to a TSDF (Treatment, Storage, and Disposal Facility)
permitted for sulfur-bearing organics.

Decision Logic: Waste Stream Selection

The following diagram illustrates the decision process for segregating this specific compound to
ensure safety and compliance.
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Waste: Methyl 3-oxothiomorpholine-2-carboxylate

Is the waste Solid or Liquid?

N

Liquid (Solution)

Solid (Powder/Crystals)

Does solvent contain Halogens?

Direct Pack (e.g., DCM, Chloroform)

No (e.g., MeOH, DMSO) \\Yes

Stream C: Solid Hazardous Waste Stream A: Non-Halogenated Organic

(Tag: Sulfur-Containing) (High BTU) SR [ DElDpR R Ee Ol

Click to download full resolution via product page

Figure 1: Waste stream segregation logic. Proper segregation minimizes disposal costs and
prevents regulatory fines.

Spill Management & Emergency Response

In the event of a spill in the laboratory, follow this self-validating protocol to minimize exposure.
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Scenario Action Protocol

1. PPE: Wear nitrile gloves, lab coat, and safety
goggles.2. Contain: Cover with dry paper towels
Minor Spill (< 50) or absorbent pads.3. Clean: Wipe area with
Isopropanol or Ethanol (compound is likely
soluble in polar organics).4. Dispose: Place all

wipes in the Solid Hazardous Waste container.

1. Evacuate: Clear the immediate area.2.
Ventilate: Open fume hoods; ensure airflow.3.
Adsorb: Use a commercial spill kit (vermiculite
Major Spill (> 5g) or clay-based). Do not use water initially
(spreads the material).4.[5] Decontaminate:
Scrub surface with mild detergent and water

after bulk removal.

Scientific Rationale (The "Why")

o Thermal Stability: The thiomorpholine ring is stable. Simple chemical neutralization
(acid/base) is ineffective for destruction and may generate toxic byproducts (e.g., hydrolysis
of the ester can release methanol and the free acid, which may decarboxylate). Incineration
guarantees ring opening and mineralization.

e Sulfur Content: Burning sulfur compounds releases Sulfur Dioxide (SO2), a regulated air
pollutant. By flagging "Contains Sulfur,” you ensure the waste is routed to a facility with Flue
Gas Desulfurization (FGD) scrubbers, preventing acid rain precursors.

» Ester Functionality: The methyl ester moiety makes the compound lipophilic. It will not
degrade rapidly in water treatment plants, posing a risk of bioaccumulation if drain-disposed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

¢ 1. Methyl 3-(Boc-amino)thiophene-2-carboxylate 97 149587-72-4 [sigmaaldrich.com]
o 2. fishersci.com [fishersci.com]

e 3. static.cymitquimica.com [static.cymitquimica.com]

e 4, fishersci.com [fishersci.com]

¢ 5. keyorganics.net [keyorganics.net]

¢ To cite this document: BenchChem. [Operational Guide: Disposal of Methyl 3-
oxothiomorpholine-2-carboxylate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1373206/docs#operational-guide-disposal-of-methyl-
3-oxothiomorpholine-2-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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